2-ethyl-N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide

• IUPAC Name: 2-ethyl-N-[2-(6-propan-2-ylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]butanamide
• InChI: InChI=1S/C20H32N6OS/c1-5-15(6-2)19(27)21-9-12-26-18-16(13-22-26)17(25-10-7-8-11-25)23-20(24-18)28-14(3)4/h13-15H,5-12H2,1-4H3,(H,21,27)
• InChI Key: SFXZTTKULAOVKK-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCCN1C2=C(C=N1)C(=NC(=N2)SC(C)C)N3CCCC3
• Molecular Formula: C20H32N6OS
• Molecular Weight: 404.6 g/mol

Description

2-ethyl-N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide is a useful research compound. Its molecular formula is C20H32N6OS and its molecular weight is 404.58. The purity is usually 95%.
BenchChem offers high-quality 2-ethyl-N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethyl-N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research efforts have been dedicated to synthesizing novel heterocyclic compounds, such as pyrazolopyrimidines, that exhibit significant biological activities. These compounds have been evaluated for their potential as anticancer, anti-5-lipoxygenase agents, and antimicrobial agents. The synthesis processes often involve the condensation of carboxamides with aromatic aldehydes or the reaction of aminopyrazoles with various reagents to form new heterocyclic hybrids. This area of study highlights the importance of heterocyclic chemistry in developing new therapeutic agents and understanding their structure-activity relationships (Rahmouni et al., 2016).

Biological Evaluation and Antimicrobial Activity

Several studies have focused on evaluating the biological activities of synthesized heterocyclic compounds, including their antimicrobial potential. Compounds based on pyrimidine, pyrazole, thiophene, and thiadiazole structures have been screened for activity against various bacterial strains and have shown moderate to significant antimicrobial properties. These findings support the potential of such compounds in addressing antibiotic resistance and developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009).

Insecticidal and Antifungal Activities

Heterocyclic compounds incorporating pyrimidine and other moieties have also been assessed for their insecticidal and antifungal activities. Research in this area aims to develop new, effective agents for pest and fungal control, potentially benefiting agriculture and public health by providing alternatives to existing pesticides and fungicides. The specific activities of these compounds against targeted pests and pathogens highlight the versatility of heterocyclic chemistry in contributing to various sectors beyond human medicine (Fadda et al., 2017).